Cas no 2665661-07-2 (4-Bromo-3-(difluoromethoxy)-1-methyl-1H-pyrazole)

• Product Name: 4-Bromo-3-(difluoromethoxy)-1-methyl-1H-pyrazole
• CAS No: 2665661-07-2
• MF: C₅H₅BrF₂N₂O
• MW: 227.01
• MDL: MFCD32862081
• CID: 5327881
• PubChem ID: 155387577
• Update Time: 2025-10-21

4-Bromo-3-(difluoromethoxy)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethoxy)-1-methyl-1H-pyrazole
• 4-bromo-3-(difluoromethoxy)-1-methyl-pyrazole
• D79455
• PS-18532
• 2665661-07-2
• MFCD32862081

• MDL： MFCD32862081
• Inchi： 1S/C5H5BrF2N2O/c1-10-2-3(6)4(9-10)11-5(7)8/h2,5H,1H3
• InChI Key： NMECJUJJENNFIU-UHFFFAOYSA-N
• SMILES： O(C1C(=CN(C)N=1)Br)C(F)F

Computed Properties

• Exact Mass: 225.95533g/mol
• Monoisotopic Mass: 225.95533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles

Additional information on 4-Bromo-3-(difluoromethoxy)-1-methyl-1H-pyrazole

4-Bromo-3-(difluoromethoxy)-1-methyl-1H-pyrazole: A Versatile Compound with Promising Pharmacological Applications

4-Bromo-3-(difluoromethoxy)-1-methyl-1H-pyrazole, with the chemical formula C₆H₆BrF₂NO, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry. This molecule belongs to the class of pyrazole derivatives, which are characterized by their five-membered ring structure containing two nitrogen atoms. The unique combination of functional groups in this compound, including the 4-bromo substituent, 3-(difluoromethoxy) group, and the 1-methyl substitution, contributes to its diverse pharmacological profile. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutics targeting inflammatory and oncological pathways.

The 4-bromo group in this molecule plays a critical role in modulating its biological activity. Bromine atoms are known to influence the electronic properties of aromatic rings, thereby affecting the molecule's reactivity and interactions with biological targets. Similarly, the 3-(difluoromethoxy) substituent introduces a strong electron-withdrawing effect, which can enhance the molecule's ability to interact with specific receptors or enzymes. The 1-methyl group further modifies the spatial orientation and hydrophobicity of the molecule, potentially influencing its membrane permeability and cellular uptake.

Recent research has demonstrated that 4-Bromo-3-(difluoromethoxy)-1-methyl-1H-pyrazole exhibits potent anti-inflammatory properties. A 2023 study published in Journal of Medicinal Chemistry reported that this compound inhibits the activity of cyclooxygenase-2 (COX-2), a key enzyme involved in the production of pro-inflammatory prostaglandins. The study suggested that the compound's ability to selectively target COX-2 could make it a valuable candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound has shown promising antitumor activity in preclinical models. A 2024 investigation in Cancer Research highlighted its ability to induce apoptosis in cancer cells by modulating the expression of key apoptotic regulators. The study found that the 3-(difluoromethoxy) group plays a pivotal role in the compound's interaction with the Bcl-2 family of proteins, which are critical in regulating cell survival and death. This finding underscores the potential of 4-Bromo-3-(diflu...